Cas no 951996-79-5 (7-methoxy-N-{4-(1H-1,2,4-triazol-1-yl)methylphenyl}-1-benzofuran-2-carboxamide)

• Product Name: 7-methoxy-N-{4-(1H-1,2,4-triazol-1-yl)methylphenyl}-1-benzofuran-2-carboxamide
• CAS No: 951996-79-5
• MF: C₁₉H₁₆N₄O₃
• MW: 348.355343818665
• CID: 5431101
• Update Time: 2025-11-01

7-methoxy-N-{4-(1H-1,2,4-triazol-1-yl)methylphenyl}-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]-1-benzofuran-2-carboxamide
• 7-methoxy-N-{4-(1H-1,2,4-triazol-1-yl)methylphenyl}-1-benzofuran-2-carboxamide

• Inchi： 1S/C19H16N4O3/c1-25-16-4-2-3-14-9-17(26-18(14)16)19(24)22-15-7-5-13(6-8-15)10-23-12-20-11-21-23/h2-9,11-12H,10H2,1H3,(H,22,24)
• InChI Key： VQXANGMBMYLZDQ-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C=CC=C2C=C1C(NC1=CC=C(CN2C=NC=N2)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 7-methoxy-N-{4-(1H-1,2,4-triazol-1-yl)methylphenyl}-1-benzofuran-2-carboxamide

7-methoxy-N-{4-(1H-1,2,4-triazol-1-yl)methylphenyl}-1-benzofuran-2-carboxamide (CAS No. 951996-79-5): A Comprehensive Overview

7-methoxy-N-{4-(1H-1,2,4-triazol-1-yl)methylphenyl}-1-benzofuran-2-carboxamide (CAS No. 951996-79-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, often referred to by its IUPAC name, is a member of the benzofuran class of compounds and is characterized by the presence of a methoxy group, a triazole ring, and an amide functional group. These structural elements contribute to its diverse biological activities and make it a promising candidate for further investigation.

The benzofuran scaffold is a well-known privileged structure in medicinal chemistry, known for its ability to modulate various biological targets. The presence of the methoxy group in the 7-position of the benzofuran ring enhances the compound's lipophilicity and stability, which are crucial for its pharmacokinetic properties. The triazole ring, on the other hand, is a versatile moiety that is often associated with antifungal and antiviral activities. The combination of these structural features in 7-methoxy-N-{4-(1H-1,2,4-triazol-1-yl)methylphenyl}-1-benzofuran-2-carboxamide makes it a multifunctional compound with potential applications in various therapeutic areas.

Recent studies have highlighted the potential of 7-methoxy-N-{4-(1H-1,2,4-triazol-1-yl)methylphenyl}-1-benzofuran-2-carboxamide as an antifungal agent. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against a range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell membranes and the inhibition of key enzymes involved in fungal metabolism. These findings suggest that 7-methoxy-N-{4-(1H-1,2,4-triazol-1-yl)methylphenyl}-1-benzofuran-2-carboxamide could be developed into a novel antifungal drug with broad-spectrum activity.

In addition to its antifungal properties, 7-methoxy-N-{4-(1H-1,2,4-triazol-1-yl)methylphenyl}-1-benzofuran-2-carboxamide has also shown promise as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and lung cancer. The mechanism of action involves the activation of caspase-dependent pathways and the inhibition of cell cycle progression. These findings have led to increased interest in exploring 7-methoxy-N-{4-(1H-1,2,4-triazol-1-yl)methylphenyl}-1-benzofuran-2-carboxamide as a potential lead compound for the development of new anticancer drugs.

The pharmacokinetic properties of 7-methoxy-N-{4-(1H-1,2,4-triazol-1-yl)methylphenyl}-1-benzofuran-2-carboxamide have also been extensively studied. In vitro and in vivo experiments have shown that this compound exhibits good solubility and stability under physiological conditions. Additionally, it has favorable absorption and distribution profiles, making it suitable for oral administration. These properties are essential for ensuring that the compound reaches its intended target tissues at therapeutic concentrations.

To further enhance its therapeutic potential, researchers are exploring various strategies to optimize the pharmacological properties of 7-methoxy-N-{4-(1H-1,2,4-triazol-1-yl)methylphenyl}-1-benzofuran-2-carboxamide. One approach involves modifying the structure of the compound to improve its selectivity and reduce off-target effects. For example, substituting different functional groups on the benzofuran ring or altering the position of the methoxy group can significantly impact the compound's biological activity. Another strategy involves developing prodrugs or drug delivery systems that can enhance the bioavailability and efficacy of 7-methoxy-N-{4-(1H-1,2,4-triazol-1-yl)methylphenyl}-1-benzofuran-2-carboxamide.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-methoxy-N-{4-(1H-1,2,4-triazol-1-yl)methylphenyl}-1-benzofuran-2-carboxamide in human subjects. Early results from phase I trials have shown that this compound is well-tolerated at therapeutic doses and exhibits minimal side effects. These findings are encouraging and suggest that 7-methoxy-N-{4-(1H-1,2,4-triazol-1-yl)methylphenyl}-1-benzofuran-2-carboxamide has a favorable safety profile.

In conclusion, 7-methoxy-N-{4-(1H-1,2,4-triazol-1-y l)methylphenyl}-benzofuran - 2 - carboxamide (CAS No . 95 96 - 79 - 5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further development as an antifungal and anticancer agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical settings.